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Compound of Interest

Compound Name: 1-Methoxy-1-propene

Cat. No.: B1630363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicity and hazard
information for 1-methoxy-1-propene. The information is compiled from various sources to
support risk assessment and safe handling practices in a research and development setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-methoxy-1-propene is presented
in the table below. These properties are essential for understanding the potential exposure
routes and the substance's behavior in various experimental conditions.
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Property Value Source

Molecular Formula C4H80 PubChem[1]

Molecular Weight 72.11 g/mol PubChem[1]

CAS Number 4188-68-5 ChemNet[2]

Boiling Point 36.4°C at 760 mmHg ChemNet[2]

Density 0.762 g/cm3 ChemNet[2]

Vapor Pressure 504 mmHg at 25°C ChemNet[2]

Flash Point -29 °C/-20.2 °F Thermo Fisher Scientific[3]
Autoignition Temperature 180 °C/ 356 °F Thermo Fisher Scientific[3]
Water Solubility Negligible Thermo Fisher Scientific[3]
Appearance Colorless liquid Thermo Fisher Scientific[3]

Hazard Identification and Classification

1-Methoxy-1-propene is classified as a hazardous substance. The following table summarizes
its classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). This information is aggregated from notifications to the European Chemicals
Agency (ECHA).[1][4]
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Hazard Class GHS Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-Term Category 3 ) ]
with long lasting effects
Hazard

Signal Word: Danger[1]
Hazard Pictograms:
e Flame

o Exclamation Mark

Toxicological Data Summary

Comprehensive toxicological data for 1-methoxy-1-propene is not readily available in the
public domain. The following tables are structured to present key toxicological endpoints. For 1-
methoxy-1-propene, these fields are marked as "No data available" to reflect the current
status of publicly accessible information. Researchers are strongly advised to consult the full
ECHA registration dossier for this substance for any proprietary or more detailed study
summaries.

Acute Toxicity
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Endpoint Species Route Value Source
LD50 No data available  Oral No data available
LD50 No data available  Dermal No data available
LC50 No data available  Inhalation No data available

Note: Acute toxicity values are available for related compounds, but not for 1-methoxy-1-
propene itself. For example, the oral LD50 for the isomer 2-methoxypropene in rats is reported
as 1.87 g/kg. However, this value should not be directly extrapolated to 1-methoxy-1-propene.

Irritation and Sensitization

Endpoint Species Result Source

) o _ Causes skin irritation
Skin Irritation No data available o ECHA[1][4]
(GHS Classification)

Causes serious eye
Eye Irritation No data available irritation (GHS ECHA[1][4]
Classification)

Skin Sensitization No data available No data available

I .

NOAEL/L Effects

Endpoint  Species Route Duration Source
OAEL Observed
No data No data No data No data No data No data
available available available available available available
Genotoxicity
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Assay Test System Result Source

Ames Test No data available No data available

In vitro Chromosome

) No data available No data available
Aberration

In vivo Micronucleus
Test

No data available No data available

Carcinogenicity

Species Route Duration Result Source

No data available No data available No data available = No data available

luct | Devel | Toxici

Endpoint Species Route Result Source

Fertility No data available  No data available  No data available

Developmental

o No data available  No data available = No data available
Toxicity

Experimental Protocols

While specific experimental reports for 1-methoxy-1-propene are not publicly available, the
following sections describe the principles of standard methodologies, based on OECD Test
Guidelines, that would be employed to assess the toxicological endpoints for a chemical of this
nature.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is designed to determine the acute oral toxicity of a substance.

e Principle: The test involves administering the substance in a stepwise procedure using a set
of fixed doses (5, 50, 300, and 2000 mg/kg body weight). The initial dose is selected based
on a preliminary sighting study.
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e Animals: Typically, a small number of female rats are used for each dose level.
e Procedure:

o Animals are fasted prior to dosing.

o The test substance is administered orally by gavage.

o Animals are observed for signs of toxicity and mortality for up to 14 days.

o Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.

» Endpoint: The test allows for the classification of the substance into a GHS acute toxicity
category based on the observed toxicity at the fixed dose levels.

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

 Principle: A single dose of the test substance is applied to a small area of the skin of an
animal, typically an albino rabbit.

e Procedure:

(¢]

The fur is removed from a small area on the back of the animal.

[¢]

A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared skin and
covered with a gauze patch.

[¢]

The exposure period is typically 4 hours.

o

After exposure, the patch is removed, and the skin is observed for erythema (redness) and
edema (swelling) at specified intervals (e.qg., 1, 24, 48, and 72 hours) for up to 14 days.

o Endpoint: The severity of the skin reactions is scored, and the substance is classified based
on the mean scores for erythema and edema.
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Acute Eye Irritation/Corrosion (OECD 405)

This method evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an animal, usually an albino rabbit. The other eye serves as a control.

e Procedure:

o A small volume (typically 0.1 mL for liquids) of the test substance is instilled into the lower
eyelid.

o The eye is observed for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

» Endpoint: The severity of ocular lesions is scored, and the substance is classified based on
the nature and reversibility of the observed effects.

Hazard Identification Workflow

The following diagram illustrates the logical workflow for identifying and classifying the hazards
of a chemical substance like 1-methoxy-1-propene, starting from its physicochemical
properties to its toxicological evaluation.
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Caption: Logical workflow for chemical hazard identification.

Conclusion

1-Methoxy-1-propene is a highly flammable liquid that is classified as a skin and eye irritant,
and may cause respiratory irritation. There is a notable lack of publicly available, detailed
toxicological studies for this specific compound. Therefore, a cautious approach should be
taken when handling this chemical. Researchers and drug development professionals should
adhere to the safety precautions outlined in the Safety Data Sheet (SDS) and consider the
GHS classifications when designing experimental protocols. For definitive toxicological
information, it is imperative to consult the full registration dossier available from ECHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-Methoxy-1-propene: A Technical Guide to Toxicity and
Hazard Information]. BenchChem, [2025]. [Online PDF]. Available at:
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methoxy-1-propene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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